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Compound of Interest

Compound Name: Henicosyl methacrylate

Cat. No.: B15176284 Get Quote

This guide provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals working with Henicosyl
Methacrylate. The following procedural guidance is designed to ensure safe handling, storage,

and disposal of this chemical in a laboratory setting.

Disclaimer: A complete Safety Data Sheet (SDS) for Henicosyl Methacrylate was not

available. The information provided below is based on data for the closely related compound,

Docosyl Methacrylate (CAS: 16669-27-5), and general safety practices for methacrylate esters.

Always consult the specific SDS provided by your supplier before use.

Quantitative Data
The following table summarizes the available quantitative data for Docosyl Methacrylate, which

is used here as a surrogate for Henicosyl Methacrylate.
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Property Value Source

Molecular Formula C26H50O2 [1]

Molar Mass 394.67 g/mol [1]

Boiling Point 70-71°C [1]

Flash Point 215.4°C [1]

Vapor Pressure 0-0.06 Pa at 20-25℃ [1]

Density 0.865 ± 0.06 g/cm³ (Predicted) [1]

Water Solubility 0.4 ng/L at 25℃ [1]

Hazard Identification and Personal Protective
Equipment (PPE)
Henicosyl Methacrylate, like other methacrylate esters, is expected to be irritating to the eyes,

skin, and respiratory system.[1] It may also cause allergic skin reactions.[2][3] Therefore, strict

adherence to PPE protocols is mandatory.

PPE Category Recommended Equipment Justification

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.[2]

Skin Protection

Nitrile or other chemically

resistant gloves (consult glove

manufacturer's compatibility

chart), and a lab coat.

Prevents skin contact, which

can cause irritation and allergic

reactions.[4]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.

Minimizes inhalation of vapors,

which can irritate the

respiratory system.[2]
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Standard Operating and Disposal Plan
Handling and Storage:

Always handle Henicosyl Methacrylate in a well-ventilated area, preferably within a certified

chemical fume hood.[2]

Avoid direct contact with skin, eyes, and clothing.[4]

Keep containers tightly closed when not in use.

Store in a cool, dry place away from direct sunlight and sources of ignition.[4]

Ground and bond containers when transferring material to prevent static discharge.[2]

Disposal Plan:

Dispose of Henicosyl Methacrylate and any contaminated materials as hazardous chemical

waste.

Do not pour down the drain or dispose of in regular trash.[5]

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocol: General Handling Procedure
The following is a general protocol for handling Henicosyl Methacrylate in a laboratory

setting.

Preparation:

Ensure the work area (chemical fume hood) is clean and uncluttered.

Verify that an emergency eyewash station and safety shower are accessible.[4]

Gather all necessary materials, including the chemical, solvents, glassware, and waste

containers.

Don the appropriate PPE as outlined in the table above.
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Procedure:

Carefully open the container of Henicosyl Methacrylate inside the chemical fume hood.

Dispense the required amount of the chemical using appropriate tools (e.g., pipette,

spatula).

If heating is required, use a well-controlled heating mantle or water bath and monitor the

temperature closely.

Keep the container sealed when not in use to minimize vapor exposure.

Upon completion of the experiment, decontaminate all glassware and equipment that

came into contact with the chemical.

Waste Disposal:

Collect all waste materials, including excess chemical, contaminated solvents, and

disposable labware, in a designated hazardous waste container.

Properly label the waste container with its contents.

Store the waste container in a designated satellite accumulation area until it is collected

for disposal.

Emergency Procedures
In the event of an emergency, follow the procedures outlined below.

Spill Response:

Evacuate the immediate area.

Alert others in the vicinity.

If the spill is small and you are trained to handle it, wear appropriate PPE and contain the

spill with an inert absorbent material (e.g., vermiculite, sand).
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Collect the absorbed material into a sealed container for hazardous waste disposal.

Ventilate the area and wash the spill site once the material is removed.

For large spills, evacuate the area and contact your institution's emergency response team.

Personal Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an emergency eyewash station. Seek medical attention.[3][4]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.[4]

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

medical attention.[2]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Visual Safety Guides
The following diagrams illustrate the standard workflow for handling Henicosyl Methacrylate
and the appropriate response to an emergency situation.
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Standard Handling Workflow for Henicosyl Methacrylate
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Caption: Standard Handling Workflow for Henicosyl Methacrylate
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Emergency Response Plan for Henicosyl Methacrylate
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Caption: Emergency Response Plan for Henicosyl Methacrylate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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